Cas no 1341037-54-4 (7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one)
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(Hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
- starbld0038722
- 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
-
- Inchi: 1S/C9H15NO2/c11-6-7-1-2-9(5-7)3-4-10-8(9)12/h7,11H,1-6H2,(H,10,12)
- InChI Key: MXLOOUYJRLQLPX-UHFFFAOYSA-N
- SMILES: O=C1C2(CCN1)CCC(CO)C2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- XLogP3: -0.1
- Topological Polar Surface Area: 49.3
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-100MG |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 100MG |
¥ 2,560.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-250MG |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 250MG |
¥ 4,098.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-500MG |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 500MG |
¥ 6,831.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-1G |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 1g |
¥ 10,243.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-5G |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 5g |
¥ 30,729.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-100mg |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 100mg |
¥2561.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-250mg |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 250mg |
¥4098.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-500mg |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 500mg |
¥6831.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA800132-1g |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one |
1341037-54-4 | 95% | 1g |
¥10242.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566329-100mg |
7-(Hydroxymethyl)-2-azaspiro[4.4]Nonan-1-one |
1341037-54-4 | 98% | 100mg |
¥10230.00 | 2024-08-09 |
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
Recent Advances in the Study of 7-(Hydroxymethyl)-2-azaspiro[4.4]nonan-1-one (CAS: 1341037-54-4)
The compound 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one (CAS: 1341037-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold is particularly notable for its ability to serve as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.
One of the key areas of research has focused on the synthetic pathways for 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient, multi-step synthesis route that leverages asymmetric catalysis to achieve high enantiomeric purity. The methodology not only improves yield but also reduces the environmental impact compared to traditional approaches, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.
In addition to its synthetic applications, 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one has shown promise as a building block for the development of kinase inhibitors. A recent preprint (BioRxiv, 2024) highlighted its incorporation into a series of compounds targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. Preliminary in vitro assays demonstrated potent inhibitory activity, with IC50 values in the low nanomolar range, suggesting its potential as a lead compound for oncology drug development.
Another noteworthy application of this compound lies in its role as a precursor for neuroactive agents. Research published in ACS Chemical Neuroscience (2023) explored its use in the synthesis of novel GABA receptor modulators. The spirocyclic core was found to enhance blood-brain barrier penetration, a critical factor in the design of central nervous system (CNS) therapeutics. These findings open new avenues for treating neurological disorders such as epilepsy and anxiety.
Despite these promising developments, challenges remain in the optimization of 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one derivatives. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the compound's versatility and demonstrated biological activity make it a valuable asset in the medicinal chemist's toolkit.
In conclusion, recent research on 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one (CAS: 1341037-54-4) underscores its potential as a key intermediate and bioactive scaffold in drug discovery. Continued exploration of its applications, coupled with advances in synthetic methodologies, is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.
1341037-54-4 (7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one) Related Products
- 1309363-58-3((3aR,4R,7S,7aS)-hexahydro-5-(hydroxymethyl)-4,7-Methano-1H-isoindole-1,3(2H)-dione)
- 2306262-77-9(1-oxo-2-azaspiro[4.4]nonane-8-carboxylic acid)
- 870721-69-0(2,5-PYRROLIDINEDIONE, 3-ETHYL-3-(HYDROXYMETHYL)-, (3R)-)
- 107142-74-5(2,5-Pyrrolidinedione, 3-(3-hydroxypropyl)-3-methyl-)
- 932-47-8(3-(2-hydroxyethyl)pyrrolidin-2-one)
- 627844-39-7(3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid)
- 811445-42-8(2-Pyrrolidinone, 3-(2-hydroxyethyl)-3,4-dimethyl-, (3R,4R)-rel-)
- 51895-50-2(2,5-Pyrrolidinedione, 3-(2-hydroxyethyl)-3-methyl-)
- 947690-99-5(Cyclopentanecarboxylic acid, 3-[(ethylamino)carbonyl]-2,2,3-trimethyl-)
- 870721-70-3(2,5-Pyrrolidinedione, 3-ethyl-3-(hydroxymethyl)-, (3S)-)